Cas no 54387-66-5 (2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate)

• Product Name: 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate
• CAS No: 54387-66-5
• CID: 4654834
• Update Time: 2025-05-20

2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate

Additional information on 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate

Introduction to 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate (CAS No. 54387-66-5)

2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate, identified by the chemical identifier CAS No. 54387-66-5, is a specialized compound that has garnered significant attention in the field of organic synthesis and catalysis. This compound belongs to the class of pyridinium derivatives, which are widely recognized for their versatile applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate, particularly the presence of cyano groups and a tetrafluoroborate counterion, contribute to its distinctive reactivity and utility in various chemical transformations.

The synthesis of 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate involves a series of well-defined steps that highlight the importance of precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors under controlled temperature and pH conditions, followed by quaternization to form the pyridinium core. The introduction of cyano groups at the 2-position and 6-position of the pyridine ring is achieved through nucleophilic addition reactions, which require careful selection of reagents to ensure high yield and purity. Finally, the tetrafluoroborate counterion is incorporated through metathesis reactions, resulting in the formation of the desired product.

One of the most compelling aspects of 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate is its role as a catalyst or intermediate in various organic transformations. Recent studies have demonstrated its effectiveness in promoting cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, where it acts as a ligand or co-catalyst. The electron-withdrawing nature of the cyano groups enhances the electrophilicity of the pyridinium ring, making it an ideal candidate for facilitating these reactions under mild conditions. Additionally, the tetrafluoroborate anion stabilizes reactive intermediates, thereby improving reaction efficiency and selectivity.

In the realm of pharmaceutical research, 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural framework is amenable to modifications that can lead to novel pharmacophores with potential therapeutic applications. For instance, researchers have utilized this compound to develop new inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The ability to functionalize the pyridine ring with various substituents allows for fine-tuning of biological activity, making it a valuable tool in drug discovery efforts.

The material science applications of 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate are equally noteworthy. Its incorporation into polymer matrices enhances thermal stability and electrical conductivity, making it suitable for use in advanced electronic devices. Furthermore, its ability to act as a dopant in organic semiconductors has been investigated for improving charge transport properties in organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). These findings underscore the compound's potential in developing next-generation materials with enhanced performance characteristics.

Recent advancements in green chemistry have also highlighted the importance of 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate as an environmentally friendly catalyst. Researchers have demonstrated its use in solvent-free reactions and under ambient conditions, reducing waste generation and energy consumption. This aligns with global efforts to develop sustainable chemical processes that minimize environmental impact while maintaining high reaction yields and efficiencies.

The future prospects for 2,6-Dicyano-1-ethylpyridin-1-ium tetrafluoroborate are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways that improve its production scalability and cost-effectiveness. Additionally, exploring its applications in emerging fields such as nanotechnology and biomedicine could unlock further possibilities for this versatile compound. As our understanding of its reactivity and functionality continues to grow, so too will its significance in advancing chemical science across multiple disciplines.